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Compound of Interest

Compound Name: 2-lodo-4-nitroaniline

Cat. No.: B1222051

An In-depth Technical Guide to the Core Physical and Chemical Properties of 2-lodo-4-
nitroaniline

Introduction

2-lodo-4-nitroaniline is a halogenated nitroaniline compound of significant interest in chemical
research and industry. Its structure, featuring an iodine atom and a nitro group on an aniline
frame, makes it a versatile chemical intermediate.[1] This guide provides a comprehensive
overview of its core physical and chemical properties, experimental protocols for its synthesis,
and its reactivity, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 2-lodo-4-nitroaniline are summarized below. These identifiers
and physical characteristics are crucial for its handling, characterization, and application in
synthesis.

Chemical Identifiers
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Identifier Value Reference

IUPAC Name 2-iodo-4-nitroaniline [2113]

CAS Number 6293-83-0 2IBENAIGI67I8910]
Molecular Formula CeHsIN202 [21131141[5][01[10][11]
Molecular Weight 264.02 g/mol [2IB1AEI7IO0L 1]

Canonical SMILES
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LINK--[O-]))N
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3H,8H2
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MDL Number MFCD00955758 [41[61[71

Physical Properties

Property Value Reference
Yellow to yellow-red
Appearance _ [4][12][13]
solid/crystals.
Melting Point 105-109 °C (4116171
Boiling Point 377.6 £ 27.0 °C (Predicted) [41[5]
Density 2.278 g/cm3 [4]
Solubility Soluble in Methanol. [4]
Stability Light Sensitive. [4]
Keep in a dark place, under an
Storage [4]

inert atmosphere, at 2-8°C.

Spectral Data
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Data Type Details Reference

Spectra available. Key shifts
reported in (DMSO-ds, 200
MHz): & 8.38 (d, J=2.6 Hz,
1H NMR [2][11][14][15]
1H), 7.97 (dd, J=9.0, 2.6 Hz,
1H), 6.75 (d, J=9.0 Hz, 1H),

6.73 (s, 2H).

Spectra available. Key peaks

IR Spectra (neat): 3480, 3380, 1610, 1300 [2][14]
cm~i.

Mass Spectrometry GC-MS data available. [2]

UV-Vis (Amax) 360 nm (in Methanol) [41[13]

Experimental Protocols: Synthesis

The synthesis of 2-lodo-4-nitroaniline is typically achieved through the direct electrophilic
iodination of 4-nitroaniline.[1] Several methods have been documented, primarily differing in the
choice of iodinating agent and solvent.

Synthesis using lodine Monochloride (ICl) in Acetic Acid

This method is a classical approach to the synthesis of 2-lodo-4-nitroaniline.
e Materials:

o 4-nitroaniline (p-nitroaniline)

o lodine monochloride (ICI)

o Glacial acetic acid
e Procedure:

o Dissolve 10 g of 4-nitroaniline in the minimum required amount of cold glacial acetic acid.
[12]
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o Slowly add a solution of 17.8 g of iodine monochloride dissolved in acetic acid to the 4-
nitroaniline solution with continuous stirring.[12]

o Allow the reaction mixture to stand for one hour after the addition is complete.[12]
o Pour the dark mixture into 1 liter of boiling water.[12][16]

o Boil for a few minutes and then filter the hot solution.[12]

o Upon cooling, the filtrate will yield long yellow needles of 2-lodo-4-nitroaniline.[12]

o Collect the precipitated solid and dry.[16]
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Synthesis Workflow using ICl in Acetic Acid.
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Synthesis using lodine Monochloride (ICI) in Acetonitrile

This alternative procedure utilizes acetonitrile as the solvent, which can offer different solubility
and reactivity characteristics.

» Materials:
o 4-nitroaniline (27.6 g, 0.2 mol)
o lodine monochloride (ICl) (31.0 g, 0.19 mol)
o Dry acetonitrile
o Ethyl acetate
o 20% ag. Na=S20s, brine
o Na2S0a
o Silica Gel (for chromatography)
o CH2Cl2-hexane
e Procedure:
o Dissolve 4-nitroaniline in 200 mL of dry acetonitrile.[14]

o Add a solution of ICl in 50 mL of acetonitrile to the mixture and stir at room temperature for
18 hours.[14]

o Pour the reaction mixture into ethyl acetate.[14]
o Wash the organic phase sequentially with 20% aqueous NazS203 and brine.[14]
o Dry the solution over Na2SOa4 and evaporate the solvent to yield a brown solid.[14]

o Purify the crude product using column chromatography (SiOz / CHz2Clz-hexane, 6:4 to 7:3)
to afford the final product as a yellow solid.[14]
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Synthesis using N-lodosuccinimide (NIS)

This method employs a milder iodinating agent, N-lodosuccinimide, which can be beneficial for
sensitive substrates.

o Materials:
o 4-nitroaniline (298.2 mg, 2.16 mmol)
o N-lodosuccinimide (NIS) (579.1 mg, 2.36 mmol)
o Trimethylsilyl chloride (TMSCI) (27 uL, 0.21 mmol)
o Acetonitrile (3.0 mL)
o Ethyl acetate (EtOAC)
o Saturated aqueous NaHCOs and NaCl
o Anhydrous Naz2SOa
» Procedure:
o Dissolve 4-nitroaniline in acetonitrile at room temperature.[13]

o Add N-lodosuccinimide (NIS) and trimethylsilyl chloride (TMSCI) and stir the reaction at
room temperature.[13]

o Monitor the reaction progress by thin-layer chromatography (TLC); the reaction is typically
complete in about 20 minutes.[13]

o Add water to the reaction mixture and extract the agueous phase three times with ethyl
acetate.[13]

o Combine the organic phases and wash sequentially with saturated aqueous NaHCOs and
saturated aqueous NaCl.[13]

o Dry the organic layer over anhydrous Na=SOa4 and concentrate under reduced pressure.
[13]
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o Purify the crude product by column chromatography on silica gel to yield 2-iodo-4-
nitroaniline as yellow crystals.[13]

Chemical Reactivity and Applications

2-lodo-4-nitroaniline serves as a valuable building block for the synthesis of more complex
molecules, particularly in the development of bioactive compounds.[1] The presence of the
iodo, nitro, and amino groups provides multiple reactive sites for further chemical
transformations.

It may be used to synthesize compounds such as:

e 2-iodo-4-nitrobenzonitrile: This is achieved via a Sandmeyer-type reaction where the amino
group is converted to a diazonium salt with sodium nitrite, which then reacts with a mixture of
CuCN/KCN.[13]

¢ 2-iodo-p-phenylenediamine: This synthesis involves the reduction of the nitro group, for
example, by reacting with tin(ll) chloride dihydrate in concentrated HCI.[13]

2-lodo-4-nitroaniline

1. NaNOz, H*
2. CuCN, KCN

SnClz2-:2H20, conc. HCI
(Reduction)

2-lodo-4-nitrobenzonitrile 2-lodo-p-phenylenediamine

Click to download full resolution via product page

Key Synthetic Transformations of 2-lodo-4-nitroaniline.

Safety and Handling

2-lodo-4-nitroaniline is associated with several hazards and requires careful handling in a
laboratory setting.
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GHS Hazard Classification

» Hazard Statements:

o H315: Causes skin irritation.[2][5][7][17]

o H319: Causes serious eye irritation.[2][5][7][17]

o H335: May cause respiratory irritation.[2][5][7][17]
 Signal Word: Warning[2][5][7][17]

o Hazard Classifications: Skin Irritation (Category 2), Eye Irritation (Category 2), Specific target
organ toxicity — single exposure (Category 3).[7][17]

Precautionary Statements & Handling

¢ Prevention:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][7][17]

o

P264: Wash skin thoroughly after handling.[7][17]

[¢]

P271: Use only outdoors or in a well-ventilated area.[7][17]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][17]

o Personal Protective Equipment (PPE): Eyeshields, gloves, and a dust mask (type N95 or
equivalent) are recommended.[7]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

Conclusion

2-lodo-4-nitroaniline is a well-characterized compound with defined physical and chemical
properties. The synthetic routes are established and accessible, allowing for its reliable
production for research and development purposes. Its utility as a chemical intermediate,
particularly for introducing the iodo-nitro-aniline scaffold into larger molecules, underscores its
importance in medicinal and materials chemistry. Proper adherence to safety protocols is
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essential when handling this compound due to its irritant properties. This guide serves as a
foundational resource for professionals working with 2-lodo-4-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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